Cas no 1261438-70-3 (2-bromo-4-chloro-1-isocyanatobenzene)

• Product Name: 2-bromo-4-chloro-1-isocyanatobenzene
• CAS No: 1261438-70-3
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• MDL: MFCD18390593
• CID: 5242207
• PubChem ID: 79018166
• Update Time: 2025-06-08

2-bromo-4-chloro-1-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-1-isocyanatobenzene
• Benzene, 2-bromo-4-chloro-1-isocyanato-
• 2-Bromo-4-chlorophenylisocyanate

• MDL： MFCD18390593
• Inchi： 1S/C7H3BrClNO/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
• InChI Key： XCRYHMZSKVPZDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N=C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 4
• Topological Polar Surface Area: 29.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-bromo-4-chloro-1-isocyanatobenzene

Comprehensive Analysis of 2-Bromo-4-chloro-1-isocyanatobenzene (CAS No. 1261438-70-3): Properties, Applications, and Industry Insights

2-Bromo-4-chloro-1-isocyanatobenzene (CAS 1261438-70-3) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique reactive properties. This halogenated isocyanate derivative serves as a critical building block in organic synthesis, particularly in the development of heterocyclic compounds and small-molecule inhibitors. Its molecular structure combines bromine and chlorine substituents with a highly reactive isocyanate functional group, enabling diverse applications in medicinal chemistry and material science.

Recent trends in drug discovery have amplified interest in halogenated benzene derivatives like 2-bromo-4-chloro-1-isocyanatobenzene. Researchers are exploring its potential in designing targeted therapies, especially for protein-protein interaction modulation. The compound's electron-withdrawing properties and steric effects make it valuable for creating bioactive scaffolds, aligning with current demands for precision medicine approaches. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), essential for reproducible results in high-throughput screening applications.

From a synthetic chemistry perspective, CAS 1261438-70-3 demonstrates remarkable versatility in nucleophilic addition reactions. Its isocyanate group readily reacts with amines to form urea linkages, a feature exploited in developing polymeric materials with enhanced thermal stability. The bromine and chlorine atoms provide orthogonal reactivity for subsequent cross-coupling reactions, making this compound a multifunctional intermediate in cascade syntheses. These properties address growing industry needs for atom-efficient transformations and green chemistry solutions.

Environmental considerations surrounding halogenated compounds have led to innovations in handling 2-bromo-4-chloro-1-isocyanatobenzene. Modern microreactor technology enables safer processing of this intermediate, minimizing waste generation while maintaining reaction selectivity. Such advancements respond to increasing searches for "sustainable halogen chemistry" and "flow chemistry applications" in academic literature. Storage recommendations typically suggest anhydrous conditions at 2-8°C to preserve the compound's chemical integrity and prevent moisture-induced degradation.

The commercial availability of 1261438-70-3 has expanded significantly, with suppliers offering customized bulk quantities for industrial-scale applications. Quality control protocols emphasize residual solvent analysis and heavy metal screening, reflecting heightened regulatory scrutiny in fine chemical production. Recent patent analyses reveal growing utilization of this compound in electronic materials, particularly for developing organic semiconductors with improved charge transport properties – a response to booming interest in "flexible electronics materials".

Future research directions for 2-bromo-4-chloro-1-isocyanatobenzene may explore its photophysical properties for optoelectronic applications, given the compound's conjugated system. Computational chemistry studies using DFT calculations could further elucidate its reactivity patterns, addressing common search queries about "predictive modeling for isocyanate reactions". As the chemical industry prioritizes structure-activity relationship studies, this compound's unique substitution pattern positions it as a valuable tool for molecular design innovation.